Cas no 2228453-91-4 (tert-butyl 4-1-(aminomethyl)cyclopentyl-3-methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-1-(aminomethyl)cyclopentyl-3-methylpiperidine-1-carboxylate
• CAS No: 2228453-91-4
• MF: C₁₇H₃₂N₂O₂
• MW: 296.448184967041
• CID: 5936233
• PubChem ID: 165661226
• Update Time: 2025-07-21

tert-butyl 4-1-(aminomethyl)cyclopentyl-3-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-1-(aminomethyl)cyclopentyl-3-methylpiperidine-1-carboxylate
• 2228453-91-4
• tert-butyl 4-[1-(aminomethyl)cyclopentyl]-3-methylpiperidine-1-carboxylate
• EN300-1903482

• Inchi： 1S/C17H32N2O2/c1-13-11-19(15(20)21-16(2,3)4)10-7-14(13)17(12-18)8-5-6-9-17/h13-14H,5-12,18H2,1-4H3
• InChI Key： WJSUPLQWGCVYIG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(C)C1)C1(CN)CCCC1)=O

Computed Properties

• Exact Mass: 296.246378268g/mol
• Monoisotopic Mass: 296.246378268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 4-1-(aminomethyl)cyclopentyl-3-methylpiperidine-1-carboxylate

Comprehensive Overview of tert-butyl 4-1-(aminomethyl)cyclopentyl-3-methylpiperidine-1-carboxylate (CAS No. 2228453-91-4)

The compound tert-butyl 4-1-(aminomethyl)cyclopentyl-3-methylpiperidine-1-carboxylate (CAS No. 2228453-91-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. With its unique structural features, including a cyclopentyl ring and a piperidine backbone, this compound is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially those targeting neurological and metabolic disorders.

In recent years, the demand for high-purity intermediates like tert-butyl 4-1-(aminomethyl)cyclopentyl-3-methylpiperidine-1-carboxylate has surged, driven by advancements in precision medicine and small-molecule therapeutics. This compound’s carbamate and aminomethyl functionalities make it a versatile candidate for modifications, aligning with the growing trend of structure-activity relationship (SAR) studies. Its CAS No. 2228453-91-4 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary chemistry.

One of the key reasons for the popularity of tert-butyl 4-1-(aminomethyl)cyclopentyl-3-methylpiperidine-1-carboxylate is its potential utility in central nervous system (CNS) drug development. The piperidine moiety is a common pharmacophore in drugs targeting receptors and enzymes associated with neurodegenerative diseases. Additionally, the tert-butyl group enhances the compound’s stability, making it suitable for prolonged storage and handling in laboratory settings. These attributes have led to increased inquiries about its synthetic pathways and scalability in industrial applications.

From an SEO perspective, terms like “tert-butyl carboxylate derivatives”, “aminomethyl cyclopentyl synthesis”, and “CAS 2228453-91-4 applications” are frequently queried by chemists and researchers. This highlights the need for detailed, accessible information about the compound’s properties and uses. Furthermore, the rise of AI-driven drug discovery has amplified interest in such intermediates, as they serve as critical inputs for machine learning models predicting molecular interactions.

The synthesis of tert-butyl 4-1-(aminomethyl)cyclopentyl-3-methylpiperidine-1-carboxylate typically involves multi-step reactions, including protection-deprotection strategies and catalytic hydrogenation. These methods are often optimized for yield and purity, addressing the needs of high-throughput screening (HTS) platforms. As the pharmaceutical industry shifts toward green chemistry, researchers are also investigating eco-friendly alternatives for producing this compound, such as biocatalysis and solvent-free reactions.

In conclusion, tert-butyl 4-1-(aminomethyl)cyclopentyl-3-methylpiperidine-1-carboxylate (CAS No. 2228453-91-4) represents a valuable asset in modern chemical research. Its structural complexity and functional diversity align with current trends in personalized medicine and sustainable synthesis. By addressing common search queries and integrating hot topics like AI in chemistry and green solvents, this overview aims to provide a comprehensive, SEO-optimized resource for professionals and enthusiasts alike.